Erinacerin A
Overview
Description
Erinacerin A is a natural product found in Hericium erinaceus with data available.
Scientific Research Applications
Therapeutic Potential in Neurological Disorders
Erinacerin A, a compound found in Hericium erinaceus (Lion's Mane mushroom), has been identified as having significant therapeutic potential for neurological disorders. Research highlights its ability to cross the blood-brain barrier, promoting nerve growth factor expression and supporting neural health. This capacity suggests erinacerin A could be beneficial in treating conditions like Alzheimer's disease, cognitive impairment, and other neurodegenerative diseases by enhancing cognitive functions and memory (I-chen Li et al., 2018; Yanshree et al., 2022).
Antidepressant-like Activities
The antidepressant-like activities of Hericium erinaceus, attributed in part to erinacerin A, have been a subject of interest. Although direct comparisons to conventional antidepressants are yet to be made, the bioactive compounds of H. erinaceus, including erinacerin A, have shown promise in promoting the expression of neurotrophic factors, which play a crucial role in the neurogenic and neurotrophic pathophysiology of depression. This suggests a potential for erinacerin A as an alternative medicine for depression treatment, warranting further exploration and clinical validation (Pit Shan Chong et al., 2019).
Support in Cognitive and Memory Enhancement
Erinacerin A's role in cognitive and memory enhancement, particularly in the context of Alzheimer's disease, has been corroborated by preclinical and limited clinical studies. These investigations have demonstrated that erinacerin A-containing extracts from H. erinaceus can ameliorate cognitive functioning and behavioral deficits in animal models of Alzheimer's disease. The need for further research to understand the specific mechanisms and to establish standardized treatment protocols is emphasized to ensure safety and efficacy in human applications (Yanshree et al., 2022).
Neuroprotective Properties
The neuroprotective properties of erinacerin A extend to potential improvements in conditions such as ischemic stroke, Parkinson's disease, Alzheimer's disease, and depression. Preclinical studies suggest that including H. erinaceus mycelia enriched with erinacerin A in daily meals could offer therapeutic roles, improving outcomes in these conditions. However, translating these findings to clinical practice requires further investigation to affirm efficacy and safety in humans (I-chen Li et al., 2018).
properties
Molecular Formula |
C27H31NO4 |
|---|---|
Molecular Weight |
433.5 g/mol |
IUPAC Name |
5-methoxy-2-methyl-2-(4-methyl-2-oxopent-3-enyl)-8-(2-phenylethyl)-4,9-dihydro-3H-pyrano[2,3-e]isoindol-7-one |
InChI |
InChI=1S/C27H31NO4/c1-18(2)14-20(29)16-27(3)12-10-21-24(31-4)15-22-23(25(21)32-27)17-28(26(22)30)13-11-19-8-6-5-7-9-19/h5-9,14-15H,10-13,16-17H2,1-4H3 |
InChI Key |
VSETXQQLPHMGQF-UHFFFAOYSA-N |
Canonical SMILES |
CC(=CC(=O)CC1(CCC2=C(C=C3C(=C2O1)CN(C3=O)CCC4=CC=CC=C4)OC)C)C |
synonyms |
erinacerin A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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